Cas no 1806979-50-9 (3-Cyano-2-(difluoromethyl)-6-fluoro-5-methoxypyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-6-fluoro-5-methoxypyridine
• CAS No: 1806979-50-9
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4874781
• Update Time: 2025-10-28

3-Cyano-2-(difluoromethyl)-6-fluoro-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-6-fluoro-5-methoxypyridine

• Inchi： 1S/C8H5F3N2O/c1-14-5-2-4(3-12)6(7(9)10)13-8(5)11/h2,7H,1H3
• InChI Key： BPGNVGJCAKFVHC-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(=C(N=1)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.6
• Topological Polar Surface Area: 45.9

Additional information on 3-Cyano-2-(difluoromethyl)-6-fluoro-5-methoxypyridine

3-Cyano-2-(difluoromethyl)-6-fluoro-5-methoxypyridine (CAS 1806979-50-9): A Versatile Fluorinated Pyridine Derivative

The 3-Cyano-2-(difluoromethyl)-6-fluoro-5-methoxypyridine (CAS 1806979-50-9) represents an important class of fluorinated pyridine derivatives that have gained significant attention in pharmaceutical and agrochemical research. This compound, with its unique combination of cyano, difluoromethyl, and methoxy functional groups, offers remarkable potential for various applications in modern chemistry.

Recent trends in drug discovery have shown increasing interest in fluorinated pyridine compounds, particularly those with multiple substituents like our subject molecule. The presence of both fluoro and difluoromethyl groups enhances the molecule's metabolic stability and bioavailability, making it particularly valuable in medicinal chemistry applications.

The 3-Cyano-2-difluoromethyl pyridine structure demonstrates excellent potential as a building block for more complex molecules. Researchers are particularly interested in how the 6-fluoro-5-methoxy substitution pattern affects the electronic properties of the pyridine ring, which is crucial for developing new materials with specific optical or electronic characteristics.

From a synthetic chemistry perspective, the 2-difluoromethyl-3-cyanopyridine core presents interesting challenges and opportunities. The difluoromethyl group at position 2 and the cyano group at position 3 create a unique electronic environment that can be exploited in various coupling reactions and transformations.

In pharmaceutical applications, compounds containing the fluoro-methoxy-pyridine moiety have shown promise in addressing current therapeutic challenges. The specific substitution pattern of 3-Cyano-2-(difluoromethyl)-6-fluoro-5-methoxypyridine may offer advantages in drug design, particularly for targets requiring enhanced binding affinity and metabolic stability.

The agrochemical industry has also shown interest in similar polyfluorinated pyridine derivatives. The presence of multiple fluorine atoms and the methoxy group in specific positions can lead to compounds with improved pesticidal activity and environmental profiles, addressing current demands for more sustainable crop protection solutions.

From a materials science perspective, the 3-CN-2-CF2H-6-F-5-MeO-pyridine structure offers interesting possibilities for developing advanced materials. The combination of electron-withdrawing (cyano and fluoro) and electron-donating (methoxy) groups creates a push-pull system that could be valuable in organic electronic applications.

Recent publications have highlighted the growing importance of multi-substituted fluoropyridines in various fields. The specific substitution pattern of 3-Cyano-2-(difluoromethyl)-6-fluoro-5-methoxypyridine makes it particularly interesting for researchers working on novel heterocyclic compounds with tailored properties.

The synthesis of 3-Cyano-2-(difluoromethyl)-6-fluoro-5-methoxypyridine typically involves carefully controlled fluorination and cyanation steps. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting current trends in sustainable chemical production.

Analytical characterization of this compound presents unique challenges due to the presence of multiple fluorine atoms. Advanced techniques such as 19F NMR spectroscopy are particularly valuable for studying the difluoromethyl-fluoro-pyridine system and verifying the structure of derivatives.

In conclusion, 3-Cyano-2-(difluoromethyl)-6-fluoro-5-methoxypyridine (CAS 1806979-50-9) represents a fascinating example of modern fluorinated heterocyclic chemistry. Its unique combination of functional groups offers numerous possibilities for research and development across multiple disciplines, from pharmaceuticals to materials science. As interest in multi-functionalized pyridines continues to grow, this compound is likely to play an increasingly important role in various chemical applications.